Cas no 926291-77-2 ((2R)-2-amino-2-(3-chlorophenyl)ethanol)

(2R)-2-amino-2-(3-chlorophenyl)ethanol structure
926291-77-2 structure
Product Name:(2R)-2-amino-2-(3-chlorophenyl)ethanol
CAS No:926291-77-2
MF:C8H10ClNO
MW:171.624101161957
MDL:MFCD06659478
CID:1090570
Update Time:2024-10-26

(2R)-2-amino-2-(3-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-2-(3-chlorophenyl)ethanol
    • Benzeneethanol, β-amino-3-chloro-, (βR)-
    • ACETAMIDE,N-ALLYL-2-(3,4,5-TRIMETHOXYPHENYL)-
    • (R)-3-chlorophenylglycinol
    • (2r)-2-amino-2-(3-chlorophenyl)ethan-1-ol
    • (R)-2-amino-2-(3-chlorophenyl)ethan-1-ol
    • AK143424
    • PubChem5640
    • AMGLY00003
    • Benzeneethanol,b-amino-3-chloro-
    • (R)-3-CHLOROPHENYLLYCINOL
    • FCH853171
    • AM85371
    • N836
    • Benzeneethanol, -amino-3-chloro-, (R)-
    • ST24035280
    • (βR)-β-Amino-3-chlorobenzeneethanol (ACI)
    • (2R)-2-Amino-2-(3-chlorophenyl)ethanol
    • (R)-2-(3-Chlorophenyl)glycinol
    • (2R)-2-amino-2-(3-chlorophenyl)ethanol
    • MDL: MFCD06659478
    • Inchi: 1S/C8H10ClNO/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m0/s1
    • InChI Key: HLXHAXFWWGYXQW-QMMMGPOBSA-N
    • SMILES: [C@H](C1C=CC=C(Cl)C=1)(N)CO

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Topological Polar Surface Area: 46.2

(2R)-2-amino-2-(3-chlorophenyl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A620208-50mg
(R)-2-Amino-2-(3-chlorophenyl)ethanol
926291-77-2
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$ 50.00 2022-06-07
TRC
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$240.00 2023-08-31
Alichem
A019118410-5g
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$756.00 2023-08-31
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R846151-25mg
(R)-2-Amino-2-(3-chlorophenyl)ethanol
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¥59.40 2022-09-28
abcr
AB437872-250 mg
(R)-2-Amino-2-(3-chlorophenyl)ethanol, 95%; .
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abcr
AB437872-1 g
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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(2R)-2-amino-2-(3-chlorophenyl)ethanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  0.5 - 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Substituted imidazolidinones and related compounds as chemokine receptor binding compounds and their preparation, pharmaceutical compositions and use in the treatment of infection of target cells by human immunodeficiency virus
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Glucose ,  Ammonia ,  Ammonium chloride Solvents: Hexadecane ,  Water ;  12 h, pH 8, 30 °C; 20 h, 30 °C; 48 h, 30 °C
Reference
Bioproduction of enantiopure (R)- and (S)-2-phenylglycinol from styrene and renewable feedstocks via artificial enzyme cascade
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Aminotransferase ,  Epoxide hydrolase ,  2,3-Butanediol dehydrogenase ,  Styrene monooxygenase ,  Secondary alcohol dehydrogenase Solvents: Hexadecane ,  Water ;  48 h, pH 8, 30 °C
Reference
Bioproduction of Enantiopure (R)- and (S)-2-Phenylglycinols from Styrenes and Renewable Feedstocks
Sekar, Balaji Sundara; Mao, Jiwei; Lukito, Benedict Ryan; Wang, Zilong; Li, Zhi, Advanced Synthesis & Catalysis, 2021, 363(7), 1892-1903

(2R)-2-amino-2-(3-chlorophenyl)ethanol Raw materials

(2R)-2-amino-2-(3-chlorophenyl)ethanol Preparation Products

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